Cas no 32921-22-5 (1-(Pyridin-4-yl)octan-1-one)

1-(Pyridin-4-yl)octan-1-one structure
1-(Pyridin-4-yl)octan-1-one structure
Product name:1-(Pyridin-4-yl)octan-1-one
CAS No:32921-22-5
MF:C13H19NO
MW:205.29606
CID:1032057
PubChem ID:208747

1-(Pyridin-4-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridin-4-yl)octan-1-one
    • 1-pyridin-4-yloctan-1-one
    • Heptyl 4-pyridyl ketone
    • Ketone, heptyl 4-pyridyl
    • 1-(4-Pyridyl)-1-octanone
    • 32921-22-5
    • BRN 1452216
    • DTXSID80954577
    • SCHEMBL11267484
    • 5-21-07-00474 (Beilstein Handbook Reference)
    • 1-Octanone, 1-(4-pyridyl)-
    • AKOS011915118
    • Inchi: InChI=1S/C13H19NO/c1-2-3-4-5-6-7-13(15)12-8-10-14-11-9-12/h8-11H,2-7H2,1H3
    • InChI Key: NFJVDNUUKKYRHM-UHFFFAOYSA-N
    • SMILES: CCCCCCCC(=O)C1=CC=NC=C1

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

1-(Pyridin-4-yl)octan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM171609-5g
1-(pyridin-4-yl)octan-1-one
32921-22-5 95%
5g
$626 2021-08-05
Alichem
A029192780-1g
1-(Pyridin-4-yl)octan-1-one
32921-22-5 95%
1g
$400.00 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668775-1g
1-(Pyridin-4-yl)octan-1-one
32921-22-5 98%
1g
¥1890.00 2024-05-19
Crysdot LLC
CD11144280-5g
1-(Pyridin-4-yl)octan-1-one
32921-22-5 95+%
5g
$662 2024-07-16
Chemenu
CM171609-5g
1-(pyridin-4-yl)octan-1-one
32921-22-5 95%
5g
$626 2023-01-03

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